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Compound of Interest

Compound Name: BI-113823

Cat. No.: B10829614 Get Quote

For researchers, scientists, and drug development professionals, this document provides

detailed application notes and protocols for the use of BI-113823, a potent and selective

Bradykinin B1 (B1) receptor antagonist.

Introduction
BI-113823 is a selective, small-molecule antagonist of the Bradykinin B1 receptor, a G-protein

coupled receptor (GPCR) that is upregulated in response to inflammation and tissue injury. Due

to its role in mediating inflammatory pain and other pathological processes, the B1 receptor is a

significant target in drug discovery. BI-113823 has demonstrated efficacy in preclinical models

of inflammatory pain, lung injury, and sepsis, making it a valuable tool for investigating the role

of the B1 receptor in various disease states. This document outlines the solubility

characteristics of BI-113823 and provides detailed protocols for its preparation for both in vitro

and in vivo studies.

Physicochemical and Solubility Data
BI-113823 is described as a highly soluble compound, particularly in aqueous media, which

contributes to its favorable pharmacokinetic profile for in vivo experimentation.
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Property Value Reference

Molecular Weight 524.7 g/mol opnMe.com

Aqueous Solubility (pH 6.8) >10,000 µg/mL (>10 mg/mL) opnMe.com

DMSO Solubility

Estimated to be high (Stock

solutions of ≥10 mM are

common for similar

compounds)

General laboratory practice

Ethanol Solubility
Data not available; expected to

be soluble

Inferred from general chemical

properties

Signaling Pathway of the Bradykinin B1 Receptor
Activation of the Bradykinin B1 receptor by its agonist, des-Arg9-bradykinin, initiates a signaling

cascade that plays a crucial role in inflammation and pain. As a GPCR, the B1 receptor couples

to G proteins, leading to the activation of Phospholipase C (PLC). PLC then hydrolyzes

phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol trisphosphate (IP3) and diacylglycerol

(DAG). IP3 binds to its receptors on the endoplasmic reticulum, triggering the release of stored

calcium ions (Ca2+) into the cytoplasm. This increase in intracellular calcium, along with the

activation of Protein Kinase C (PKC) by DAG, leads to the activation of downstream signaling

pathways, including the mitogen-activated protein kinase (MAPK) cascades (ERK1/2, p38) and

the transcription factor NF-κB. These pathways ultimately regulate the expression of pro-

inflammatory genes and cellular responses.

Cell Membrane
Cytoplasm

Bradykinin B1
Receptor

Gq
activates Phospholipase C

(PLC)
IP3produces

Protein Kinase C
(PKC)

activates

activates Ca²⁺
(intracellular)

releases activates MAPK Pathway
(ERK, p38)

activates
NF-κB Activation

activates Inflammatory
Response

promotes
des-Arg⁹-

-bradykinin
activates

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b10829614?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10829614?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Bradykinin B1 Receptor Signaling Pathway.

Experimental Protocols
The following protocols are provided as a guide for the preparation of BI-113823 solutions for

common research applications.

Preparation of BI-113823 Solutions Workflow

For In Vitro Studies For In Vivo Studies (Oral Gavage)

Start: Weigh BI-113823 Powder

Prepare High-Concentration
Stock in DMSO (e.g., 10 mM)

Dissolve in an appropriate
vehicle (e.g., Saline or
0.5% Methylcellulose)

Dilute Stock Solution in
Cell Culture Medium

Final DMSO concentration
should be low (e.g., <0.1%) Ready for Cell Treatment

Sonicate if necessary
to ensure complete dissolution

Ready for Animal Dosing

Click to download full resolution via product page

Workflow for preparing BI-113823 solutions.

Protocol 1: Preparation of BI-113823 Stock Solution for
In Vitro Assays
Materials:

BI-113823 powder
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Dimethyl sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Procedure:

Calculate the required amount of BI-113823: To prepare a 10 mM stock solution, use the

following formula: Mass (mg) = 10 mM * 524.7 g/mol * Volume (L) For 1 mL of 10 mM stock,

weigh out 5.25 mg of BI-113823.

Dissolution:

Aseptically add the weighed BI-113823 powder to a sterile microcentrifuge tube.

Add the calculated volume of DMSO to the tube.

Vortex the solution thoroughly until the powder is completely dissolved. Gentle warming

(e.g., in a 37°C water bath) may be used to aid dissolution if necessary.

Storage:

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Store the aliquots at -20°C or -80°C for long-term stability.

Working Solution Preparation:

When preparing working solutions for cell-based assays, dilute the DMSO stock solution

directly into the cell culture medium.

It is critical to ensure that the final concentration of DMSO in the culture medium is non-

toxic to the cells, typically below 0.1% (v/v). A vehicle control containing the same final

concentration of DMSO should be included in all experiments.
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Protocol 2: Preparation of BI-113823 Formulation for In
Vivo Oral Administration
Materials:

BI-113823 powder

Vehicle (e.g., sterile 0.9% saline or 0.5% methylcellulose in sterile water)

Sterile tubes or vials

Calibrated analytical balance

Sonicator (optional)

Stir plate and stir bar (optional)

Procedure:

Vehicle Selection: The choice of vehicle may depend on the specific experimental design

and animal model. Saline is a common choice for soluble compounds, while a suspension in

methylcellulose can be used for less soluble compounds or to modify release kinetics. Given

the high aqueous solubility of BI-113823, saline is a suitable vehicle.

Calculate the required amount of BI-113823: The amount to weigh will depend on the

desired dose and the dosing volume.

Example: For a 10 mg/kg dose in a 200 g rat with a dosing volume of 5 mL/kg:

Total dose = 10 mg/kg * 0.2 kg = 2 mg

Dosing volume = 5 mL/kg * 0.2 kg = 1 mL

Required concentration = 2 mg / 1 mL = 2 mg/mL

Dissolution/Suspension:

Weigh the calculated amount of BI-113823.
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Add the powder to the appropriate volume of the chosen sterile vehicle.

Vortex or stir the mixture until the compound is fully dissolved or a uniform suspension is

achieved.

For complete dissolution, sonication in a water bath for a few minutes may be beneficial.

Administration and Storage:

The formulation should be prepared fresh on the day of dosing.

If the formulation needs to be stored for a short period, keep it at 4°C and protect it from

light. Before administration, ensure the solution is at room temperature and well-mixed.

Administer the solution to the animals via oral gavage using an appropriate gauge feeding

needle.

Concluding Remarks
BI-113823 is a valuable research tool for investigating the pathophysiology of the Bradykinin

B1 receptor. Its high aqueous solubility simplifies formulation for both in vitro and in vivo

applications. The provided protocols offer a starting point for researchers to effectively utilize

this compound in their studies. It is always recommended to perform pilot studies to determine

the optimal dosage and formulation for specific experimental conditions.

To cite this document: BenchChem. [BI-113823: Comprehensive Application Notes and
Protocols for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10829614#bi-113823-solubility-and-preparation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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